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Compound of Interest

Compound Name: 2-(1H-indol-3-yl)acetaldehyde

Cat. No.: B1215866

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical and chemical
characteristics of 2-(1H-indol-3-yl)acetaldehyde powder, a significant intermediate in
tryptophan metabolism. The information presented herein is intended to support research,
development, and quality control activities involving this compound.

Compound Identification

e Chemical Name: 2-(1H-indol-3-yl)acetaldehyde
e Synonyms: Indole-3-acetaldehyde, Tryptaldehyde
e CAS Number: 2591-98-2

» Molecular Formula: C10HaNO

Physical Properties

The physical properties of 2-(1H-indol-3-yl)acetaldehyde are critical for its handling, storage,
and application in experimental settings. A summary of these properties is provided below.

Qualitative Properties
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e Appearance: The compound is typically a light yellow to brownish crystalline powder. It has
also been described as a brown semi-solid, which may depend on purity and storage
conditions.

o Odor: It possesses a characteristic aromatic indole odor, which can be likened to that of
jasmine or orange blossoms.

e Solubility: 2-(1H-indol-3-yl)acetaldehyde has limited solubility in water due to its
hydrophobic aromatic indole ring. However, it demonstrates good solubility in various organic
solvents, including ethanol, methanol, and dichloromethane. The solubility in these solvents
generally increases with a rise in temperature.

 Stability: The compound is known to be sensitive to air and light. To maintain its integrity, it
should be stored in a cool, dark place under an inert atmosphere. For long-term storage, a
freezer at -20°C is recommended.

Quantitative Properties

The following table summarizes the key quantitative physical and chemical data for 2-(1H-
indol-3-yl)acetaldehyde.

Property Value Notes
Molecular Weight 159.18 g/mol

Melting Point 96.0 °C

Boiling Point 120 °C at 10-15 Torr
304.0 °C at atmospheric pressure

Density (Predicted) 1.205 + 0.06 g/cm3

pKa (Predicted) 16.75 £ 0.30

Experimental Protocols for Property Determination

Standardized methodologies are crucial for the accurate and reproducible determination of
physical properties. The following sections outline general protocols applicable to a crystalline
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powder like 2-(1H-indol-3-yl)acetaldehyde.

Appearance and Odor Assessment

o Objective: To qualitatively describe the physical state, color, and odor of the substance.
o Methodology:

o Appearance: A small, representative sample of the powder is placed on a clean, white
surface (e.g., a watch glass or weighing paper). The sample is observed under adequate
lighting for its physical state (e.qg., crystalline, amorphous), color, and homogeneity.
Observations are recorded systematically.

o Odor: The "wafting" technique is employed for safety. The container with the sample is
held several inches away from the nose. The vapor is gently waved or fanned towards the
nose with a hand. Direct inhalation from the container is strictly avoided. The perceived
odor is described using standard descriptors.

Melting Point Determination (Capillary Method)

¢ Objective: To determine the temperature range over which the solid compound melts to a
liquid.

e Methodology:

o Sample Preparation: A small amount of the dry powder is loaded into a glass capillary tube
(sealed at one end) to a height of 1-2 mm. The sample is compacted by tapping the tube
gently.

o Apparatus: A calibrated melting point apparatus (e.g., Mel-Temp or Thiele tube) is used.
The capillary tube is placed in the heating block or oil bath adjacent to a thermometer.

o Measurement: The sample is heated at a controlled, slow rate (e.g., 1-2 °C per minute) as
it approaches the expected melting point.

o Data Recording: The temperature at which the first drop of liquid appears (T1) and the
temperature at which the entire sample becomes a clear liquid (T2) are recorded. The
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melting point is reported as the range T1-T2. For a pure compound, this range is typically
sharp (0.5-1.0 °C).

Solubility Determination (Equilibrium Shake-Flask
Method)

¢ Objective: To determine the equilibrium solubility of the compound in a specific solvent.

o Methodology:

o Preparation: An excess amount of the powder is added to a known volume of the desired
solvent (e.g., water, ethanol) in a sealed flask.

o Equilibration: The flask is agitated (e.g., shaken or stirred) at a constant temperature (e.g.,
25 °C) for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

o Sample Analysis: After equilibration, the suspension is allowed to settle, and an aliquot of
the supernatant is carefully removed and filtered (using a filter that does not adsorb the

solute) to remove any undissolved solids.

o Quantification: The concentration of the dissolved compound in the clear filtrate is
determined using a suitable analytical technique, such as UV-Vis spectroscopy or High-
Performance Liquid Chromatography (HPLC), against a calibration curve of known
concentrations. The resulting concentration represents the equilibrium solubility.

Biological Context: Tryptophan Metabolism

2-(1H-indol-3-yl)acetaldehyde is a key intermediate in the metabolism of the essential amino
acid L-tryptophan. It is formed from tryptamine and can be further oxidized to indole-3-acetic
acid (IAA), a prominent plant hormone (auxin). Understanding this pathway is vital in various
fields, including biochemistry and agricultural science.
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Caption: Simplified metabolic conversion of tryptamine.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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